1-(4-Methylthiophenyl)butylamine

• Molecular Formula: C11H17NS
• Molecular Weight: 195.33 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)butan-1-amine
• InChI: InChI=1S/C11H17NS/c1-3-4-11(12)9-5-7-10(13-2)8-6-9/h5-8,11H,3-4,12H2,1-2H3
• InChI Key: FPPOQGYRUKPAPI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)SC)N

Description

1-(4-Methylthiophenyl)butylamine (CAS: 1270363-43-3) is a sulfur-containing aromatic amine with the molecular formula C₉H₁₅NS and a molecular weight of 169.29 g/mol . The compound features a butylamine chain attached to a 4-methylthiophenyl group, a structural motif that confers unique electronic and steric properties. It is classified as a laboratory-use chemical with a purity of ≥95%, though detailed physicochemical data (e.g., melting/boiling points) remain unspecified in available literature .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Methylthiophenyl)butylamine can be synthesized through several methods. One common approach is the Gabriel synthesis, which involves the reaction of phthalimide with an alkyl halide, followed by hydrolysis to yield the primary amine . Another method involves the reductive amination of 4-methylthiophenyl ketone with butylamine, using a reducing agent such as sodium cyanoborohydride .

Industrial Production Methods: Industrial production of 1-(4-Methylthiophenyl)butylamine typically involves large-scale reductive amination processes. These processes are optimized for high yield and purity, often using continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-(4-Methylthiophenyl)butylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or sulfide derivatives using reducing agents like lithium aluminum hydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed:

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, sulfides.

Substitution: N-alkylated or N-acylated derivatives.

Scientific Research Applications

1-(4-Methylthiophenyl)butylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-Methylthiophenyl)butylamine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as a ligand, binding to these targets and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 1-(4-Methylthiophenyl)butylamine with four analogous amines, focusing on structural features, physicochemical properties, and functional differences:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Applications
1-(4-Methyl-2-thienyl)butylamine	1270363-43-3	C₉H₁₅NS	169.29	4-Methylthiophenyl	Lab use only; discontinued commercial status
N-Ethyl Butylamine	13360-63-9	C₆H₁₅N	101.19 (calculated)	Ethyl and butyl groups	Simpler aliphatic amine; limited hazard data
(2,4,6-Trimethoxyphenyl)methanamine	Not provided	C₁₀H₁₅NO₃	197.23 (calculated)	2,4,6-Trimethoxyphenyl	High hazard potential (H302, H315, H318)
(1R)-1-(4-Methoxyphenyl)butylamine	177726-45-3	C₁₁H₁₇NO	179.26	4-Methoxyphenyl	Chiral center; methoxy group enhances polarity
(4-Phenylbutan-2-yl)[1-(thiophen-2-yl)ethyl]amine	Not provided	C₁₆H₂₁NS	259.41	Thiophen-2-yl and phenyl groups	Complex structure; potential pharmacological relevance

Key Comparative Insights:

Electronic Effects :

• The 4-methylthiophenyl group in the target compound introduces sulfur-based electron-donating effects, contrasting with the electron-rich methoxy substituents in (2,4,6-Trimethoxyphenyl)methanamine and (1R)-1-(4-Methoxyphenyl)butylamine .
• Thiophene-containing compounds (e.g., the target compound and (4-Phenylbutan-2-yl)[1-(thiophen-2-yl)ethyl]amine) exhibit distinct π-π stacking and coordination chemistry due to sulfur’s polarizability .

Structural Complexity :

• The target compound’s linear butylamine chain contrasts with branched or chiral analogs like (1R)-1-(4-Methoxyphenyl)butylamine, which may influence receptor binding or metabolic stability in pharmacological contexts .

Research Implications and Data Gaps

• Physicochemical Data : Melting/boiling points, solubility, and stability of 1-(4-Methylthiophenyl)butylamine remain uncharacterized in the literature .
• Hazard Information : Safety profiles for sulfur-containing amines require further study to assess handling protocols and environmental impact.
• Synthetic Utility : The methylthiophenyl group’s role in catalysis or medicinal chemistry warrants exploration, particularly compared to methoxy or phenyl analogs .

Biological Activity

1-(4-Methylthiophenyl)butylamine is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant studies that highlight its biological significance.

• Molecular Formula : C12H17NS
• Molecular Weight : 219.34 g/mol
• IUPAC Name : 1-(4-methylthiophenyl)butan-1-amine

The biological activity of 1-(4-Methylthiophenyl)butylamine is primarily attributed to its interaction with various neurotransmitter systems, particularly those involving serotonin and dopamine. Research indicates that this compound may act as a selective serotonin reuptake inhibitor (SSRI), which could enhance serotonergic signaling in the brain, potentially influencing mood and behavior.

Antidepressant Effects

A study conducted by researchers at the University of Bath investigated the antidepressant-like effects of various butylamine derivatives, including 1-(4-Methylthiophenyl)butylamine. The findings suggested that this compound exhibited significant antidepressant activity in animal models, comparable to established SSRIs .

Neuroprotective Properties

Another area of interest is the neuroprotective effect of 1-(4-Methylthiophenyl)butylamine against oxidative stress. In vitro studies demonstrated that the compound could reduce neuronal cell death induced by oxidative agents, indicating potential therapeutic applications in neurodegenerative diseases .

Anticancer Activity

Preliminary investigations have also explored the anticancer properties of 1-(4-Methylthiophenyl)butylamine. In vitro assays showed that the compound inhibited the proliferation of several cancer cell lines, suggesting it may possess cytotoxic properties against cancerous cells . Further studies are needed to elucidate its mechanism in cancer cell regulation.

Case Studies and Research Findings

Study	Focus	Findings
University of Bath	Antidepressant Effects	Significant antidepressant-like activity in animal models
Neuroprotection Study	Neuroprotective Properties	Reduced neuronal cell death from oxidative stress
Cancer Research	Anticancer Activity	Inhibited proliferation in various cancer cell lines